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Compound of Interest

Compound Name: Sodium molybdate

Cat. No.: B1663042 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling sodium molybdate, from operational procedures to disposal plans, to

build and maintain the highest standards of laboratory safety.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling sodium molybdate, particularly in powdered form, it is crucial to use

appropriate personal protective equipment and engineering controls to minimize exposure.

Engineering Controls:

Work in a well-ventilated area.[1][2][3]

Use a local exhaust ventilation system or a fume hood to control dust formation.[3][4][5]

Personal Protective Equipment:

Eye/Face Protection: Chemical safety glasses or goggles are recommended.[4][6] Ensure

that an eyewash station is readily accessible.[2][6]

Skin Protection: Wear protective gloves and a lab coat.[4][6] Nitrile rubber gloves with a

thickness of >0.11 mm are a suitable option.[7]
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Respiratory Protection: If dust formation is unavoidable or ventilation is inadequate, a

NIOSH-approved respirator should be used.[2][5] A P1 particulate filter, which filters at least

80% of airborne particles, is a suggested type.[7]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for preventing accidents and

maintaining the integrity of the chemical.

Handling:

Avoid contact with skin and eyes.[5][6]

Prevent dust formation and inhalation.[6][8]

Wash hands thoroughly after handling the substance.[6]

Do not eat, drink, or smoke in areas where sodium molybdate is handled or stored.[8][9]

Storage:

Store in a tightly closed container.[5][6]

Keep in a cool, dry, and well-ventilated area.[6]

Store away from incompatible materials such as strong oxidizing agents.[5][6]

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for soluble molybdenum

compounds, including sodium molybdate.
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Organization
Exposure Limit (8-hour
Time-Weighted Average)

Short-Term Exposure Limit
(15-minute)

OSHA (PEL) 5.0 mg/m³[8]

ACGIH (TLV) 0.5 mg/m³[6]

WEL (UK) 5 mg/m³ (as Mo) 10 mg/m³ (as Mo)[9]

OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit;

ACGIH: American Conference of Governmental Industrial Hygienists; TLV: Threshold Limit

Value; WEL: Workplace Exposure Limit.

Disposal Plan
Proper disposal of sodium molybdate is essential to prevent environmental contamination.

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[6]

For small quantities, the material may be suitable for disposal in an approved landfill.[1][4]

Do not allow the product to enter drains or watercourses.[6][10] Contaminated packaging

should be handled in the same manner as the substance itself.[7]

Emergency Procedures: Spill Response
In the event of a sodium molybdate spill, a clear and immediate response is necessary to

mitigate any potential hazards.
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Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Evacuate non-essential personnel

Ensure adequate ventilation

Don appropriate PPE

Contain the spill

Carefully sweep or vacuum up spilled material

Place in a labeled, sealed container for disposal

Flush spill area with water

Dispose of waste according to regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

